Cas no 61978-47-0 (1-Naphthalenecarbonitrile, 3,4-dihydroxy-)

1-Naphthalenecarbonitrile, 3,4-dihydroxy- structure
61978-47-0 structure
Product Name:1-Naphthalenecarbonitrile, 3,4-dihydroxy-
CAS No:61978-47-0
MF:C11H7NO2
MW:185.178782701492
CID:461828
PubChem ID:71390872
Update Time:2025-04-19

1-Naphthalenecarbonitrile, 3,4-dihydroxy- Chemical and Physical Properties

Names and Identifiers

    • 1-Naphthalenecarbonitrile, 3,4-dihydroxy-
    • 3,4-dihydroxynaphthalene-1-carbonitrile
    • 61978-47-0
    • DTXSID60812767
    • Inchi: 1S/C11H7NO2/c12-6-7-5-10(13)11(14)9-4-2-1-3-8(7)9/h1-5,13-14H
    • InChI Key: XUELIRFGGJUZJX-UHFFFAOYSA-N
    • SMILES: OC1C(=CC(C#N)=C2C=CC=CC2=1)O

Computed Properties

  • Exact Mass: 185.04771
  • Monoisotopic Mass: 185.047678466g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 0
  • Complexity: 257
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 64.2Ų

Experimental Properties

  • PSA: 64.25
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